
A Comprehensive Technical Guide to 2-
Hydroxyethyl 2-bromoisobutyrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Hydroxyethyl 2-

bromoisobutyrate

Cat. No.: B1589816 Get Quote

For researchers, scientists, and professionals in drug development and polymer chemistry, 2-
Hydroxyethyl 2-bromoisobutyrate is a key chemical intermediate. This guide provides an in-

depth overview of its core properties, safety data, and applications, with a focus on its role as

an initiator in controlled radical polymerization.

Synonyms: HEBIB, HO-BriBu, ATRP hydroxy initiator, 2-Bromo-2-methylpropionic acid 2-

hydroxyethyl ester.[1]

Core Properties and Identification
CAS Number: 189324-13-8[2][3][4]

This compound is primarily utilized as an initiator in Atom Transfer Radical Polymerization

(ATRP), a method known for producing polymers with well-defined structures and molecular

weights.[5] Its hydroxyl group allows for the synthesis of hydroxy-functionalized polymers and

can be used to modify surfaces like those of carboxylate- or isocyanate-modified particles and

biomolecules.[5]
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Property Value

Molecular Formula C₆H₁₁BrO₃[2][3]

Molecular Weight 211.05 g/mol [2][3]

Appearance Colorless to light yellow or brown liquid[2][6]

Density 1.456 g/mL at 25 °C[3][7]

Boiling Point 85 °C at 0.03 mmHg[1][2]

Refractive Index n20/D 1.476[3][7]

Safety and Handling
2-Hydroxyethyl 2-bromoisobutyrate is classified as a hazardous substance and requires

careful handling in a laboratory setting.

GHS Hazard Information
Hazard Class Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed[8][9]

Serious Eye Damage H318
Causes serious eye damage[8]

[9]

Signal Word: Danger[3][9]

GHS Pictograms:

alt text

alt text

Precautionary Measures and Personal Protective
Equipment (PPE)
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Category Recommendations

Handling

Use in a well-ventilated area or under a

chemical fume hood. [4]Avoid contact with skin,

eyes, and clothing. [8][10]Keep away from heat,

sparks, and open flames. [10]Ground/bond

container and receiving equipment. [10]Use

non-sparking tools and take precautionary

measures against static discharge. [10]

Storage

Store in a cool, dry, and well-ventilated place.

[10]Keep container tightly closed.

[10]Recommended storage temperature is room

temperature, though some suppliers suggest

refrigeration. [1]

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles. [11]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat. [11]

Respiratory Protection
If vapors or mists are generated, use a NIOSH-

approved respirator. [12]

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. [8]Remove contact lenses, if

present and easy to do. Continue rinsing.

[8]Immediately call a POISON CENTER or

doctor/physician. [8]

Skin Contact

Take off immediately all contaminated clothing.

[10]Wash off immediately with plenty of soap

and water for at least 15 minutes. [4][7]If skin

irritation occurs, get medical advice/attention.

[10]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. [2][12]If breathing has

stopped, perform artificial respiration. [7]Get

medical attention if symptoms occur. [7][12]

Ingestion

Rinse mouth with water. [4][7]Do NOT induce

vomiting. [2]Immediately call a POISON

CENTER or doctor/physician. [2]

Experimental Protocols: Atom Transfer Radical
Polymerization (ATRP)
The following is a representative protocol for the use of 2-Hydroxyethyl 2-bromoisobutyrate
as an initiator in the ATRP of a vinyl monomer (e.g., methyl methacrylate). This procedure is

based on established ATRP methods.

Materials
2-Hydroxyethyl 2-bromoisobutyrate (Initiator)

Monomer (e.g., methyl methacrylate)

Copper(I) bromide (CuBr) (Catalyst)
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Ligand (e.g., N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) or 2,2'-bipyridine)

Anhydrous solvent (e.g., toluene or anisole)

Schlenk flask and other appropriate glassware

Inert gas supply (Nitrogen or Argon)

Procedure
Catalyst and Ligand Preparation: In a dry Schlenk flask under an inert atmosphere, add

CuBr and a magnetic stir bar.

Monomer and Initiator Solution: In a separate dry Schlenk flask, prepare a solution of the

monomer, 2-Hydroxyethyl 2-bromoisobutyrate, and the solvent.

Deoxygenation: Subject both flasks to several freeze-pump-thaw cycles to thoroughly

remove all dissolved oxygen. This step is critical for the success of the polymerization.

Addition of Ligand: Under a positive pressure of inert gas, add the deoxygenated ligand to

the flask containing the CuBr catalyst and stir to form the catalyst complex.

Initiation of Polymerization: Transfer the deoxygenated monomer/initiator solution to the

catalyst-containing flask via a cannula under inert atmosphere.

Polymerization: Place the reaction flask in a preheated oil bath at the desired temperature

(e.g., 60-90 °C) and stir.

Monitoring the Reaction: The progress of the polymerization can be monitored by taking

samples at regular intervals and analyzing them by techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy or Gas Chromatography (GC) to determine monomer

conversion.

Termination: Once the desired monomer conversion is achieved, the polymerization is

terminated by exposing the reaction mixture to air, which oxidizes the copper catalyst and

quenches the radical polymerization.
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Purification: The polymer is typically purified by diluting the reaction mixture with a suitable

solvent (e.g., tetrahydrofuran) and passing it through a column of neutral alumina to remove

the copper catalyst. The final polymer is then isolated by precipitation in a non-solvent (e.g.,

cold methanol or hexane) and dried under vacuum.

Visualizing the ATRP Workflow
The following diagram illustrates the key steps in a typical Atom Transfer Radical

Polymerization experiment using 2-Hydroxyethyl 2-bromoisobutyrate.

Preparation

Polymerization Workup

Flask 1:
Catalyst (CuBr)

Deoxygenate both flasks
(Freeze-Pump-Thaw)

Flask 2:
Monomer, Initiator,

Solvent

Add Ligand
to Flask 1

Combine Flasks
(Transfer Flask 2 to 1)

Heat and Stir
(e.g., 60-90°C)

Terminate
(Expose to air)

Purify
(Column Chromatography) Precipitate and Dry Final Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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